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Compound of Interest

Compound Name: Methyl 5-bromo-3-chloropicolinate

Cat. No.: B592614 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of

Methyl 5-bromo-3-chloropicolinate, a halogenated organic compound. Adherence to these

protocols is essential to minimize risks and manage chemical waste responsibly.

Chemical Safety and Hazard Information

Methyl 5-bromo-3-chloropicolinate is classified as a hazardous substance. According to its

Safety Data Sheet (SDS), it presents the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary statements advise to avoid breathing dust/fume/gas/mist/vapors/spray (P261)

and to rinse cautiously with water for several minutes in case of eye contact

(P305+P351+P338).[1][2]
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A summary of the key quantitative data for Methyl 5-bromo-3-chloropicolinate is provided in

the table below.

Property Value Source

Molecular Formula C₇H₅BrClNO₂ [3]

Molecular Weight 250.48 g/mol [1][3]

Purity ≥97% or ≥98% [2][3][4]

Appearance
White to Pale-yellow to Yellow-

brown Solid
[2]

Storage
Room temperature, under an

inert atmosphere
[1][3]

Experimental Protocol for Disposal
The following protocol outlines the mandatory steps for the safe disposal of Methyl 5-bromo-3-
chloropicolinate. This procedure is based on established guidelines for the management of

halogenated organic waste.[5][6][7][8][9]

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat.

Designated, labeled, and leak-proof waste container for "Halogenated Organic Waste."

Chemical fume hood.

Spill containment kit for organic solvents.

Procedure:

Segregation: It is critical to segregate halogenated organic waste from all other waste

streams, particularly non-halogenated organic solvents.[5][6][8][9] Do not mix Methyl 5-
bromo-3-chloropicolinate waste with acids, bases, or heavy metals.[5][8]
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Container Labeling: Before adding any waste, ensure the designated "Halogenated Organic

Waste" container is clearly and accurately labeled. The label should include the words

"Hazardous Waste" and a list of all chemical constituents and their approximate

percentages.[5][7]

Waste Collection:

All handling and transfer of Methyl 5-bromo-3-chloropicolinate waste must be

conducted within a certified chemical fume hood to minimize inhalation exposure.[8]

Carefully transfer the waste into the designated halogenated waste container.

Ensure the container is kept securely closed at all times, except when actively adding

waste.[5][7][8]

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.[7][8]

The storage location should be a designated satellite accumulation area.

Disposal Request:

Once the waste container is full, or if waste is no longer being generated, arrange for its

disposal through your institution's Environmental Health and Safety (EHS) office.

Follow all institutional guidelines for waste pickup and documentation.

Spill Management:

In the event of a spill, immediately alert others in the vicinity.

If the spill is small, contain it using an appropriate absorbent material from a chemical spill

kit. Place the contaminated absorbent material in a sealed bag, label it as hazardous

waste, and dispose of it in the halogenated waste container.
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For large spills, evacuate the area and contact your institution's emergency response

team.[7][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Methyl 5-bromo-3-chloropicolinate.
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Disposal Workflow for Methyl 5-bromo-3-chloropicolinate

Start: 
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Store in a cool, dry, well-ventilated
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 Environmental Health & Safety (EHS)

End: 
Proper Disposal
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Caption: Disposal workflow for Methyl 5-bromo-3-chloropicolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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